Cas no 1602812-19-0 (1-Amino-4-(thiophen-3-yl)butan-2-one)

• Product Name: 1-Amino-4-(thiophen-3-yl)butan-2-one
• CAS No: 1602812-19-0
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5711580
• PubChem ID: 116548430
• Update Time: 2025-06-09

1-Amino-4-(thiophen-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1602812-19-0
• 1-Amino-4-(thiophen-3-yl)butan-2-one
• EN300-795633
• 2-Butanone, 1-amino-4-(3-thienyl)-

• Inchi： 1S/C8H11NOS/c9-5-8(10)2-1-7-3-4-11-6-7/h3-4,6H,1-2,5,9H2
• InChI Key： QYQYBZJHXUQMOD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(CN)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 273.2±25.0 °C(Predicted)
• pka: 7.35±0.29(Predicted)

Additional information on 1-Amino-4-(thiophen-3-yl)butan-2-one

Comprehensive Overview of 1-Amino-4-(thiophen-3-yl)butan-2-one (CAS No. 1602812-19-0)

1-Amino-4-(thiophen-3-yl)butan-2-one (CAS No. 1602812-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and amino ketone functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a thiophene ring with a butan-2-one backbone, makes it particularly valuable for designing novel bioactive molecules and advanced materials. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

The synthesis of 1-Amino-4-(thiophen-3-yl)butan-2-one involves multi-step organic reactions, often starting from 3-thiophenecarboxaldehyde or related precursors. Its CAS No. 1602812-19-0 ensures precise identification in chemical databases, a critical factor for reproducibility in academic and industrial settings. Recent publications highlight its role in developing heterocyclic compounds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. The compound’s thiophene moiety contributes to enhanced binding affinity in biological systems, a property leveraged in structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are optimizing synthetic routes for 1-Amino-4-(thiophen-3-yl)butan-2-one to minimize waste and energy consumption. This aligns with global sustainability goals and responds to frequent search queries like “eco-friendly synthesis of amino ketones.” Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity, a key concern for laboratories prioritizing quality control.

Beyond pharmaceuticals, this compound finds niche applications in organic electronics, where thiophene derivatives are prized for their optoelectronic properties. Searches for “thiophene-based semiconductors” or “amino ketone applications in OLEDs” reflect growing interest in this crossover field. Its stability under various conditions also makes it a candidate for catalysis and polymer chemistry, addressing trending questions about “multifunctional chemical building blocks.”

Safety profiles of 1-Amino-4-(thiophen-3-yl)butan-2-one are documented in compliance with REACH and GHS standards, with handling recommendations emphasizing standard lab precautions. While not classified as hazardous under typical conditions, its storage at controlled temperatures is advised—a detail frequently queried by procurement specialists. The compound’s commercial availability through specialty suppliers caters to the rising demand for high-purity research chemicals, a market projected to expand with advancements in AI-driven drug discovery platforms.

Future research directions may explore its enantioselective synthesis, responding to the pharmaceutical industry’s focus on chiral intermediates. Patent analyses reveal incremental innovations around CAS 1602812-19-0, particularly in kinase inhibitor development—a trending area in oncology research. As cross-disciplinary applications grow, this compound exemplifies how classical organic chemistry adapts to modern scientific challenges, from bioconjugation techniques to smart material design.